Cas no 56-34-8 (Tetraethylammonium chloride)

• Product Name: Tetraethylammonium chloride
• CAS No: 56-34-8
• MF: C₈H₂₀ClN
• MW: 165.7041
• MDL: MFCD00056348
• CID: 33618
• PubChem ID: 24847130
• Update Time: 2026-01-28

Tetraethylammonium chloride Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium chloride hydrate
• ETAMON CHLORIDE
• TEA
• TEA CHLORIDE
• Ethanaminium,N,N,N-triethyl-,chloride
• n,n,n-triethyl-ethanaminiuchloride
• n,n,n-triethylethanaminiumchloride
• teac
• tetraethyl-ammoniuchloride
• Tetraethylammonium choride
• TETRAETHYLAMMONIUM CHLORIDE SOLUTION
• TETRAETHYLAMMONIUM CHLORIDE, FOR MOLECUL AR BIOLOGY
• TETRAETHYLAMMONIUM CHLORIDE, ELECTRO-CHE MICAL GRADE
• TETRAETHYLAMMONIUM CHLORIDE NICOTINIC BL OCKING AG
• Tetraethylammonium
• TETRAETHYLAMMONIUMCHLORIDE,MONOHYDRATE,CRYSTAL,REAGENT
• AMMONIUM,TETRAETHYL-,CHLORIDE
• TETRAETHYLAMINEHYDROCHLORIDE
• Tetraethylammonium chloride
• etraethylammonium Chloride
• TEA-chloride
• TEAC
• Tetraethyl ammonium chloride
• N,N,N-Triethylethanaminium chloride
• Ethanaminium, N,N,N-triethyl-, chloride
• tetraethylammoniumchloride
• tetraethyl-ammonium chloride
• Et4NCl
• Ammonium, tetraethyl-, chloride
• N,N,N-Triethylethanaminium
• AK164439
• 8B82Z83XNN
• N,N,N,N-TETRAETHYLAMMONIUM CHLORIDE
• DSSTox_RID_79633
• DSSTox_CID_21137
• Tetraethylammonium chloride,98%
• Ethanaminium, N,N,N-triethyl-, chloride (1:1)
• MFCD00011828
• C8H20ClN
• HY-B1793
• Tox21_302129
• Chloride, Tetraethylammonium
• EU-0101185
• Tetraethylammonium chloride, >=98.0% (AT)
• Tetraethylammonium (chloride)
• NCGC00016008-04
• T 2265
• CHEBI:78161
• NS00078942
• Tox21_111281
• N,N,NTriethylethanaminium chloride
• tetraethylazanium;chloride
• Tox21_111281_1
• Tox21_501185
• Tetraethylammonium chloride, BioUltra, for molecular biology, >=99.0% (AT)
• DTXCID4021137
• NCGC00261870-01
• SY013931
• AC7871
• HMS3263N11
• CHEMBL434435
• CCG-222489
• NCGC00255648-01
• HMS3372P01
• tetra-ethyl ammonium chloride
• Tetraethylammonium chloride, Vetec(TM) reagent grade, 98%
• LP01185
• CAS-56-34-8
• T0095
• HB1088
• Tetraethylammonium chloride, >=98% (titration)
• Tetraethylammonium chloride, for electrochemical analysis, >=99.0%
• Ammonium, tetraethyl, chloride
• Tetraethylammonium chloride (TEA)
• HMS2233B21
• SR-01000075347
• TETRAETHYLAMMONIUM CHLORIDE [MI]
• Lopac0_001185
• tetraethylammonium-chloride
• SCHEMBL49847
• 56-34-8
• AKOS017345097
• DB-050378
• CS-0013826
• SMR000326719
• J-524852
• Q7706336
• NCGC00094439-01
• EN300-7393056
• EINECS 200-267-5
• tetra-ethylammonium chloride
• UNII-8B82Z83XNN
• DTXSID6041137
• Ethanaminium, N,N,Ntriethyl, chloride
• SR-01000075347-1
• N,N,N-Triethylethanaminium chloride (1:1)
• AS-11727
• tetraethylazanium chloride
• MLS001056762

• MDL： MFCD00056348
• Inchi： 1S/C8H20N.ClH/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： YMBCJWGVCUEGHA-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]
• BRN： 3563247

Computed Properties

• Exact Mass: 165.12800
• Monoisotopic Mass: 130.159575
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 47.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Hygroscopic crystals, easy to form tetrahydrate.
• Density: 1.08
• Melting Point: 39 ºC
• Boiling Point: 273.32°C (rough estimate)
• Refractive Index: 1.5480 (estimate)
• Solubility: methanol: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water, ethanol, chloroform, or acetone
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture.
• PSA: 0.00000
• LogP: -1.11320
• Solubility: Soluble in water, ethanol, chloroform and acetone, slightly soluble in benzene. The pH of 10% aqueous solution is 6.48, and it is heated to 95 ℃ for 28 hours while keeping the pH unchanged.
• Merck: 9200
• Sensitiveness: Hygroscopic

Tetraethylammonium chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3-10
• RTECS：BS6125000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Toxicity：LD50 i.v. in dogs: 55.7-72.4 mg/kg (Keith, Jr.)
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tetraethylammonium chloride

Tetraethylammonium Chloride (CAS No. 56-34-8): Applications and Recent Research Developments

Tetraethylammonium chloride (CAS No. 56-34-8) is a well-established quaternary ammonium salt that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. This compound, characterized by its high solubility in water and organic solvents, has found utility in various domains, including biomedical research, material science, and environmental chemistry. The unique structural and chemical properties of Tetraethylammonium chloride make it a valuable reagent in synthesizing complex molecules and studying ion channels and transport mechanisms.

The primary chemical formula of Tetraethylammonium chloride is C₈H₂₀ClN, reflecting its composition of four ethyl groups attached to a nitrogen atom, which is further counterbalanced by a chloride ion. This configuration imparts a high degree of stability to the compound, allowing it to participate in various chemical reactions without degradation. The high solubility profile of Tetraethylammonium chloride in polar and non-polar environments enhances its applicability across different experimental conditions.

In recent years, Tetraethylammonium chloride has been extensively studied for its role in biomedical applications. One of the most notable areas of research involves its use as an inhibitor of potassium channels. Potassium channels are crucial for maintaining the electrical potential across cell membranes, and their dysregulation has been linked to several neurological disorders. Studies have demonstrated that Tetraethylammonium chloride can selectively block certain potassium channels, making it a potential candidate for developing therapeutic agents targeting conditions such as epilepsy and arrhythmias.

Moreover, the compound has been explored in the context of drug delivery systems. Its ability to form stable complexes with hydrophobic molecules has led to investigations into using Tetraethylammonium chloride as a carrier for poorly soluble drugs. By encapsulating these drugs within complexes formed with Tetraethylammonium chloride, researchers aim to enhance drug bioavailability and improve therapeutic efficacy. This approach has shown promise in preclinical trials for delivering anti-cancer agents and other therapeutics that require controlled release mechanisms.

The application of Tetraethylammonium chloride extends beyond biomedical research into material science. In this domain, the compound is utilized as a precursor for synthesizing functionalized polymers and surfactants. These materials exhibit unique properties such as enhanced biocompatibility and controlled surface tension, making them suitable for use in coatings, adhesives, and even nanotechnology applications. The ability of Tetraethylammonium chloride to modify polymer backbones without compromising structural integrity has opened new avenues for developing advanced materials with tailored properties.

Environmental chemistry has also seen contributions from Tetraethylammonium chloride. Researchers have leveraged its properties to develop novel methods for water purification and wastewater treatment. For instance, the compound can act as a coagulant aid in water treatment processes, helping to remove suspended particles more effectively. Additionally, its role in forming stable emulsions has been explored in industrial applications where emulsion stability is critical for product performance.

The latest research trends indicate that Tetraethylammonium chloride is being increasingly used in nanotechnology due to its ability to stabilize nanoparticles and facilitate their dispersion in various matrices. This property is particularly valuable in drug delivery systems where maintaining nanoparticle integrity during storage and transit is essential. Studies have shown that incorporating Tetraethylammonium chloride into nanoparticle formulations can enhance their stability while preserving their targeted delivery capabilities.

In conclusion, the multifaceted applications of Tetraethylammonium Chloride (CAS No. 56-34-8) underscore its significance in contemporary scientific research. From inhibiting potassium channels in neurological disorders to serving as a carrier for hydrophobic drugs, this compound continues to play a pivotal role across multiple disciplines. As research progresses, it is likely that new applications will emerge, further solidifying the importance of Tetraethylammonium Chloride in both academic and industrial settings.